N-(1,3-benzodioxol-5-ylmethyl)-1-(6-chloropyridazin-3-yl)piperidine-3-carboxamide

Specification

• Molecular Formula: C18H19ClN4O3
• Molecular Weight: 374.8 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(6-chloropyridazin-3-yl)piperidine-3-carboxamide
• Standard InChI: InChI=1S/C18H19ClN4O3/c19-16-5-6-17(22-21-16)23-7-1-2-13(10-23)18(24)20-9-12-3-4-14-15(8-12)26-11-25-14/h3-6,8,13H,1-2,7,9-11H2,(H,20,24)
• Standard InChI Key: DPYQCMDVMJJVLP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)Cl)C(=O)NCC3=CC4=C(C=C3)OCO4

Introduction

N-(1,3-benzodioxol-5-ylmethyl)-1-(6-chloropyridazin-3-yl)piperidine-3-carboxamide is a complex organic compound with a unique structural framework. It consists of a piperidine ring linked to a benzodioxole moiety and a chloropyridazine group. This compound is of interest in medicinal chemistry due to its potential biological activities.

Synthesis and Preparation

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-1-(6-chloropyridazin-3-yl)piperidine-3-carboxamide typically involves multi-step synthetic routes. These methods often require careful selection of starting materials and reaction conditions to ensure efficient formation of the desired compound.

Biological Activities and Applications

Compounds similar to N-(1,3-benzodioxol-5-ylmethyl)-1-(6-chloropyridazin-3-yl)piperidine-3-carboxamide have been studied for various biological activities, including potential neuroprotective, antimicrobial, and anti-inflammatory effects. The specific biological activities of this compound are not well-documented, but its structural components suggest potential applications in medicinal chemistry.

Comparison with Related Compounds

Compound Name	Structural Features	Unique Aspects
N-(1,3-benzodioxol-5-ylmethyl)-1-(6-chloropyridazin-3-yl)piperidine-3-carboxamide	Benzodioxole, chloropyridazine, piperidine	Potential pharmacological agent
1-(2H-benzodioxole)carbonylpiperidine	Benzodioxole, piperidine	Neuroprotective properties
6-Bromo-pyridazinone	Pyridazine, bromine substituent	Strong antimicrobial activity
2-Amino-pyridazine derivatives	Heterocyclic framework	Potential anti-inflammatory effects